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Compound of Interest

Compound Name: 3,4-Dimethyl-2-hexene

Cat. No.: B101118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the primary industrial applications of C8

alkenes, with a focus on 1-octene, in various manufacturing sectors. It includes summaries of

quantitative data, detailed experimental protocols for key processes, and visualizations of the

manufacturing workflows.

Copolymer in Polyethylene Production
C8 alkenes, predominantly 1-octene, are crucial comonomers in the production of Linear Low-

Density Polyethylene (LLDPE) and High-Density Polyethylene (HDPE). The incorporation of 1-

octene introduces short-chain branches into the polyethylene backbone, which disrupts the

crystalline structure, leading to enhanced material properties such as improved flexibility, tear

strength, and puncture resistance.[1][2]

Quantitative Data: 1-Octene in Polyethylene Grades
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Parameter
LLDPE (1-Octene
Copolymer)

HDPE (1-Octene
Copolymer)

Reference

1-Octene Content

(wt%)
6 - 8%

Typically lower than

LLDPE, used to

control specific

properties

[3]

Density (g/cm³) 0.915 - 0.925 ≥ 0.941 [4]

Key Property

Improvements

High melt strength,

good tensile

properties, impact

resistance,

environmental stress

cracking resistance

Improved stiffness,

toughness, and creep

resistance (e.g., for

pipes)

[1][2]

Typical Production

Process
Solution Process

Solution, Slurry, or

Gas Phase Process
[1]

Experimental Protocol: Laboratory-Scale Ethylene/1-
Octene Copolymerization (Solution Process)
This protocol is based on typical Ziegler-Natta or metallocene-catalyzed solution

polymerization.

Materials:

Ethylene (polymerization grade)

1-Octene (polymerization grade)

Toluene or other suitable inert solvent (anhydrous)

Ziegler-Natta catalyst (e.g., TiCl₄ supported on MgCl₂) or Metallocene catalyst

Cocatalyst (e.g., Triethylaluminum - TEAL)
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High-pressure stainless-steel reactor equipped with a stirrer, temperature and pressure

controls, and injection ports.

Procedure:

Reactor Preparation: The reactor is purged with high-purity nitrogen and then heated under

vacuum to remove any moisture and oxygen.

Solvent and Comonomer Addition: Anhydrous toluene and the desired amount of 1-octene

are injected into the reactor.

Cocatalyst and Catalyst Injection: The cocatalyst (e.g., TEAL) is added, followed by the

catalyst slurry.

Pressurization and Polymerization: The reactor is pressurized with ethylene to the desired

pressure. The polymerization is carried out at a constant temperature and pressure, with

continuous ethylene feeding to maintain the pressure.

Termination: After the desired reaction time, the polymerization is terminated by injecting a

deactivating agent (e.g., ethanol).

Product Recovery: The polymer solution is cooled, and the polymer is precipitated by adding

a non-solvent (e.g., methanol). The precipitated polymer is then filtered, washed, and dried

under vacuum.

Typical Reaction Conditions:

Parameter Value

Temperature 80 - 150 °C

Ethylene Pressure 10 - 20 atm

Catalyst Ziegler-Natta or Metallocene

Cocatalyst
Triethylaluminum (TEAL) or Methylaluminoxane

(MAO)

Solvent Toluene or Hexane
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Workflow for Polyethylene Production with 1-Octene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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